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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785

Abstract

This document provides a comprehensive protocol for the purification of p-Tolyl phenylacetate
via recrystallization. The procedure details the selection of an appropriate solvent system, the
dissolution and crystallization process, and methods for collecting and drying the purified
product. This protocol is intended for researchers in organic chemistry, medicinal chemistry,
and drug development who require a high-purity sample of p-Tolyl phenylacetate for their
work.

Introduction

p-Tolyl phenylacetate is an aromatic ester commonly used as a fragrance and flavoring agent.
In a research and development setting, it may be synthesized and require purification to
remove unreacted starting materials, byproducts, or other impurities. Recrystallization is a
fundamental and highly effective technique for purifying solid organic compounds. The principle
of recrystallization relies on the differential solubility of the compound of interest and its
impurities in a chosen solvent at different temperatures. An ideal recrystallization solvent will
dissolve the compound sparingly at room temperature but have high solubility at its boiling
point. This protocol outlines a systematic approach to achieving high-purity p-Tolyl
phenylacetate.

Physicochemical Data
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A summary of the key physical and chemical properties of p-Tolyl phenylacetate is presented
in Table 1. This data is critical for the successful execution of the recrystallization protocol and
for the characterization of the final product.

Table 1: Physicochemical Properties of p-Tolyl Phenylacetate

Property Value Source
Molecular Formula C15H1402 [1]
Molecular Weight 226.27 g/mol [1][2]
Appearance Fine, white crystal or powder [1]
Melting Point (pure) 73.5-775°C [11[3]
Boiling Point 309-311°C [1]
Solubility in Water Insoluble [2][4]
Solubility in Ethanol Moderately soluble [2]

Experimental Protocol

This section details the materials required and the step-by-step procedure for the
recrystallization of p-Tolyl phenylacetate.

e Crude p-Tolyl phenylacetate

o Recrystallization solvent (e.g., 95% Ethanol)
o Erlenmeyer flasks (various sizes)

e Hot plate with magnetic stirring capabilities
e Magnetic stir bar

e Stemless or short-stemmed funnel

 Fluted filter paper
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e Biuchner funnel and flask
e Vacuum source

o Watch glass

e Spatula

e Melting point apparatus
» Beakers

o Graduated cylinders

e Ice bath

The ideal recrystallization solvent should dissolve p-Tolyl phenylacetate well when hot but
poorly when cold. Based on available data, ethanol is a good starting point.[2] To confirm the
suitability of a solvent, the following preliminary test should be performed:

o Place approximately 50 mg of crude p-Tolyl phenylacetate into a small test tube.

e Add the chosen solvent (e.g., ethanol) dropwise at room temperature, agitating the mixture
after each addition. The compound should be largely insoluble or sparingly soluble.

e Gently heat the test tube in a warm water bath. The solid should completely dissolve.

» Allow the test tube to cool slowly to room temperature, and then place it in an ice bath.

A significant formation of crystals should be observed.

If a single solvent is not ideal, a binary solvent system (e.g., ethanol/water) may be employed.

The overall workflow for the recrystallization process is depicted in the following diagram.
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Setup

Place crude p-Tolyl phenylacetate
and stir bar in Erlenmeyer flask

Diss%lution

Add minimal amount of hot
recrystallization solvent (e.g., Ethanol)

Y

Heat on a hot plate with stirring
until all solid dissolves

If insoluble
mpurities are present

Hot FiItratiovif needed)

Quickly filter the hot solution
through a pre-heated funnel
to remove insoluble impurities

If no insoluble
impurities

Crystallization
Y

Allow the filtrate to cool slowly
to room temperature

Y

Place the flask in an ice bath
to maximize crystal formation

Collectio;'& Drying

Collect crystals by vacuum filtration
using a Buchner funnel

Y

Wash crystals with a small amount
of ice-cold solvent

Y

Dry the purified crystals
on a watch glass or in a desiccator

Analysis

Determine the melting point and
calculate the percent recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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